Cas no 69606-16-2 (Ethanone, 2,2-dihydroxy-1-(2,4,5-trichlorophenyl)-)

• Product Name: Ethanone, 2,2-dihydroxy-1-(2,4,5-trichlorophenyl)-
• CAS No: 69606-16-2
• MF: C₈H₅Cl₃O₃
• MW: 255.482499837875
• CID: 1738372
• PubChem ID: 85972340
• Update Time: 2025-04-21

Ethanone, 2,2-dihydroxy-1-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-dihydroxy-1-(2,4,5-trichlorophenyl)-
• 69606-16-2
• 2,2-Dihydroxy-1-(2,4,5-trichlorophenyl)ethan-1-one

• Inchi： 1S/C8H5Cl3O3/c9-4-2-6(11)5(10)1-3(4)7(12)8(13)14/h1-2,8,13-14H
• InChI Key： ABFZUCSXONSQCI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(O)O)=O)Cl)Cl

Computed Properties

• Exact Mass: 253.93055
• Monoisotopic Mass: 253.930427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53